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Compound of Interest

Compound Name: 5-(Fluoromethyl)-2-furaldehyde

CAS No.: 94043-06-8

Cat. No.: B12895952

Get Quote

CAS: 94043-06-8 | Formula: C₆H₅FO₂ | MW: 128.10 g/mol [1][2]

Part 1: Executive Safety Summary
Treat as: High Hazard / Potential Alkylating Agent

While specific toxicological data for 5-(Fluoromethyl)-2-furaldehyde is limited compared to its

analogs, structural analysis dictates a conservative safety approach.[1] The presence of the

fluoromethyl group on the furan ring creates a chemical profile similar to 5-

(Chloromethyl)furfural (CMF), a known corrosive and suspected carcinogen.[1]

Immediate Hazards:

Corrosivity: High potential for severe skin burns and eye damage due to the reactive

methylene-fluoride moiety.[1]

Inhalation Toxicity: Aldehyde vapor combined with organofluorine reactivity poses a

significant respiratory threat.[1]
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Sensitization: Furan derivatives are frequent skin and respiratory sensitizers.[1]

Part 2: Risk Assessment & Hazard Identification
This compound must be handled assuming the hazards of its most toxic structural analogs.[1]

Hazard Class
GHS Classification
(Extrapolated)

Operational Implication

Skin Corrosion/Irritation Category 1B (Corrosive)
Direct contact may cause

irreversible damage.[1]

Eye Damage Category 1 (Irreversible)
Splash protection is non-

negotiable.

Carcinogenicity Category 2 (Suspected)

Handle in a closed system;

avoid all dust/aerosol

generation.[1]

Flammability Combustible Liquid

Flash point likely ~65–80°C

(based on analogs). Keep

away from heat sources.

Scientific Rationale: The electron-withdrawing nature of the fluorine atom activates the

methylene group, potentially making this compound an alkylating agent.[1] Alkylating agents can

bind to DNA/proteins, necessitating barrier protection equivalent to cytotoxic handling protocols.

[1]

Part 3: Personal Protective Equipment (PPE) Matrix
Do not rely on standard "lab coat and glasses."[1] This matrix provides the required barrier

integrity for handling >100 mg quantities.[1]

PPE Selection Decision Tree
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Start: Assess Operation

Quantity > 100mg OR Heating?

Standard PPE:
Nitrile Gloves (Double)

Safety Glasses
Lab Coat

No

High Risk PPE:
Respirator (OV/P100)
Chem-Resistant Apron

Face Shield

Yes

Glove Permeation Check:
Is exposure > 15 mins?

No

Upgrade to:
Silver Shield / Laminate Gloves

Yes

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on operational risk and exposure time.

Detailed PPE Specifications
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Component Specification Scientific Justification

Hand Protection

Primary: Nitrile (min 5 mil).[1]

Secondary (Over): Nitrile (min

5 mil).[1] High Exposure: Silver

Shield® (Laminate) under

Nitrile.[1]

Aldehydes can permeate thin

nitrile.[1] Double gloving

provides a "breakthrough

indicator" layer and facilitates

safe removal of contaminated

outer layers.[1]

Eye Protection

Chemical Splash Goggles

(ANSI Z87.1+). Face shield

required for volumes >10 mL.

[1]

Standard safety glasses allow

vapor entry from the sides.[1]

Goggles provide a gas-tight

seal against irritating aldehyde

fumes.[1]

Respiratory

Fume Hood (Face Velocity >

100 fpm). Backup: Half-mask

with Organic Vapor/Acid Gas

(OV/AG) cartridges.[1]

The furaldehyde moiety is a

potent respiratory irritant;

fluorinated byproducts may

form if decomposed.[1]

Body Defense
Tyvek® Lab Coat or Chemical

Resistant Apron.

Cotton lab coats absorb

liquids, keeping the corrosive

agent against the skin.[1] Non-

woven synthetics shed

splashes.[1]

Part 4: Operational Handling Protocols
1. Storage & Stability

Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1]

Incompatibility: Highly reactive with Strong Oxidizing Agents (e.g., permanganates) and

Strong Bases (can induce polymerization or decomposition of the fluoromethyl group).[1]

Light Sensitivity: Store in amber glass; furaldehydes degrade/darken upon UV exposure.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12895952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Experimental Setup (Synthesis/Usage)
Glassware: Oven-dried glassware is recommended.[1] Moisture can hydrolyze the

fluoromethyl group, releasing HF (trace amounts) and altering stoichiometry.[1]

Weighing:

Tare the receiving flask inside the fume hood.[1]

Transfer liquid via glass syringe or positive-displacement pipette.[1]

Do not pour freely from the stock bottle to avoid thread contamination.

3. Emergency Response: Spills & Exposure
Spill Cleanup Workflow:

Spill Detected Evacuate Immediate Area Don High-Risk PPE
(Goggles, Apron, Double Gloves)

Cover with Vermiculite
or Sand (Non-Combustible)

Do NOT use Water
(Hydrolysis Risk)

Collect into
Sealed HazMat Bag

Click to download full resolution via product page

Figure 2: Step-by-step spill response emphasizing moisture avoidance.

Skin Contact: Immediate flush with water for 15 minutes.[1] Do not use organic solvents

(ethanol/DMSO) as they increase skin permeability.[1]

Eye Contact: Flush for 15 minutes, lifting eyelids.[1][3] Seek emergency ophthalmological

care immediately.

Part 5: Disposal & Deactivation
Waste Stream Classification:

Primary Stream: Halogenated Organic Solvents.[1]

Labeling: Must be clearly labeled "Fluorinated Aldehyde - Potential Corrosive."[1]

Deactivation Protocol (Small Scale < 5mL):
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Dilute waste in a combustible solvent (e.g., acetone).[1]

If quenching a reaction mixture, use a mild reducing agent (e.g., aqueous Sodium Bisulfite)

to neutralize the aldehyde functionality before disposal, provided no other incompatibilities

exist.[1]

Note: Do not mix with strong acids; this may liberate HF from the fluoromethyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Methylfurfural | C6H6O2 | CID 12097 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 5-(Fluoromethyl)-2-furaldehyde | C6H5FO2 | CID 11971254 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 5-
(Fluoromethyl)-2-furaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12895952/docs#personal-protective-equipment-
handling-guide-5-fluoromethyl-2-furaldehyde]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://www.benchchem.com/product/b12895952/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-5-fluoromethyl-2-furaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/11971254
https://pubchem.ncbi.nlm.nih.gov/compound/74191#section=Safety-and-Hazards
https://www.osha.gov/hazcom
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://www.benchchem.com/product/b12895952?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylfurfural
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Fluoromethyl_-2-furaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Fluoromethyl_-2-furaldehyde
https://www.fishersci.com/store/msds?partNumber=AC159920250&productDescription=5-METHYLFURFURAL%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12895952/docs#personal-protective-equipment-handling-guide-5-fluoromethyl-2-furaldehyde
https://www.benchchem.com/product/b12895952/docs#personal-protective-equipment-handling-guide-5-fluoromethyl-2-furaldehyde
https://www.benchchem.com/product/b12895952/docs#personal-protective-equipment-handling-guide-5-fluoromethyl-2-furaldehyde
https://www.benchchem.com/product/b12895952/docs#personal-protective-equipment-handling-guide-5-fluoromethyl-2-furaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12895952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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